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Compound of Interest

Compound Name: 5-Amino-2-bromobenzoic acid

Cat. No.: B1271508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of methyl 5-amino-2-

bromobenzoate via the Fischer esterification of 5-amino-2-bromobenzoic acid. This process

is a fundamental acid-catalyzed esterification essential for the creation of various

pharmaceutical intermediates.

Quantitative Data Summary
The following table summarizes the key quantitative data associated with the Fischer

esterification of 5-amino-2-bromobenzoic acid.
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Parameter Value

Reactants

5-Amino-2-bromobenzoic acid 1.0 equivalent

Methanol Excess (serves as solvent)

Sulfuric Acid (catalyst) Catalytic amount

Reaction Conditions

Temperature Reflux (approx. 65 °C)

Reaction Time 4-8 hours

Product Characterization Methyl 5-amino-2-bromobenzoate

Molecular Formula C₈H₈BrNO₂

Molecular Weight 230.06 g/mol

Melting Point 72-74 °C

¹H NMR (CDCl₃, ppm)

δ 7.78 (d, J = 2.4 Hz, 1H, H-6) [1]

δ 7.19 (dd, J = 8.8, 2.4 Hz, 1H, H-4) [1]

δ 6.64 (d, J = 8.8 Hz, 1H, H-3) [1]

δ 5.61 (br s, 2H, NH₂) [1]

δ 3.86 (s, 3H, OCH₃) [1]

¹³C NMR (CDCl₃, ppm)

δ 168.1 (C=O) [1]

δ 148.8 (C-2) [1]

δ 137.2 (C-4) [1]

δ 125.1 (C-6) [1]

δ 119.3 (C-3) [1]
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δ 111.4 (C-1) [1]

δ 109.5 (C-5) [1]

δ 51.8 (OCH₃) [1]

FTIR (cm⁻¹)

N-H stretching (amine) Expected ~3400-3300

C=O stretching (ester) Expected ~1735-1750

C-O stretching (ester) Expected ~1300-1000

Experimental Protocol
This protocol details the Fischer esterification of 5-amino-2-bromobenzoic acid.

Materials:

5-Amino-2-bromobenzoic acid

Anhydrous Methanol

Concentrated Sulfuric Acid

Saturated Sodium Bicarbonate solution

Saturated Sodium Chloride solution (brine)

Anhydrous Sodium Sulfate

Ethyl Acetate

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle
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Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 5-amino-2-bromobenzoic acid and an excess of anhydrous methanol.

Acid Addition: While stirring, slowly and carefully add a catalytic amount of concentrated

sulfuric acid to the mixture. A precipitate of the amine salt may form.

Reaction: Heat the reaction mixture to reflux (approximately 65-70°C) with continuous

stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is

typically complete within 4-8 hours.

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

To the residue, add ethyl acetate and water.

Carefully neutralize the mixture by the dropwise addition of a saturated sodium

bicarbonate solution until the effervescence ceases and the aqueous layer is neutral or

slightly basic.

Extraction:

Transfer the mixture to a separatory funnel.

Separate the organic layer.

Extract the aqueous layer twice more with ethyl acetate.

Combine all organic layers.
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Washing and Drying:

Wash the combined organic layers with saturated sodium chloride (brine).

Dry the organic layer over anhydrous sodium sulfate.

Isolation:

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

methyl 5-amino-2-bromobenzoate.

Purification (if necessary): The crude product can be further purified by recrystallization or

column chromatography on silica gel.

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for the synthesis of methyl 5-amino-2-bromobenzoate.

Signaling Pathway (Reaction Mechanism)
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Caption: Mechanism of the Fischer esterification of 5-amino-2-bromobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1271508?utm_src=pdf-body-img
https://www.benchchem.com/product/b1271508?utm_src=pdf-body
https://www.benchchem.com/product/b1271508?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Cross_referencing_NMR_data_of_Methyl_2_amino_5_bromobenzoate_with_literature_values.pdf
https://www.benchchem.com/product/b1271508#experimental-protocol-for-fischer-esterification-of-5-amino-2-bromobenzoic-acid
https://www.benchchem.com/product/b1271508#experimental-protocol-for-fischer-esterification-of-5-amino-2-bromobenzoic-acid
https://www.benchchem.com/product/b1271508#experimental-protocol-for-fischer-esterification-of-5-amino-2-bromobenzoic-acid
https://www.benchchem.com/product/b1271508#experimental-protocol-for-fischer-esterification-of-5-amino-2-bromobenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1271508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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